Cas no 153909-73-0 (rel-(1R,5S,6R)-6-phenyl-3-azabicyclo[3.2.0]heptane)

rel-(1R,5S,6R)-6-phenyl-3-azabicyclo[3.2.0]heptane structure
153909-73-0 structure
Product Name:rel-(1R,5S,6R)-6-phenyl-3-azabicyclo[3.2.0]heptane
CAS No:153909-73-0
MF:C12H15N
MW:173.254203081131
CID:4609058
PubChem ID:14936087
Update Time:2024-03-01

rel-(1R,5S,6R)-6-phenyl-3-azabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

    • rel-(1R,5S,6R)-6-phenyl-3-azabicyclo[3.2.0]heptane
    • rel-(1S,5R,6S)-6-phenyl-3-azabicyclo[3.2.0]heptane
    • Inchi: 1S/C12H15N/c1-2-4-9(5-3-1)11-6-10-7-13-8-12(10)11/h1-5,10-13H,6-8H2/t10-,11-,12+/m0/s1
    • InChI Key: ZEICVRUUVHTYRQ-SDDRHHMPSA-N
    • SMILES: [C@]12([H])[C@]([H])([C@H](C3=CC=CC=C3)C1)CNC2

Computed Properties

  • Exact Mass: 173.120449483g/mol
  • Monoisotopic Mass: 173.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 12Ų

rel-(1R,5S,6R)-6-phenyl-3-azabicyclo[3.2.0]heptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM535274-1g
rel-(1R,5S,6R)-6-phenyl-3-azabicyclo[3.2.0]heptane
153909-73-0 95%+
1g
$4444 2022-12-31
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